Cas no 1803891-97-5 (3-(3-Chloropropanoyl)-5-cyanomandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-5-cyanomandelic acid
• CAS No: 1803891-97-5
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 4941472
• Update Time: 2025-08-04

3-(3-Chloropropanoyl)-5-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-cyanomandelic acid

• Inchi： 1S/C12H10ClNO4/c13-2-1-10(15)8-3-7(6-14)4-9(5-8)11(16)12(17)18/h3-5,11,16H,1-2H2,(H,17,18)
• InChI Key： KHYVWBGDCJRVSY-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(C#N)=CC(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 98.4

Additional information on 3-(3-Chloropropanoyl)-5-cyanomandelic acid

3-(3-Chloropropanoyl)-5-cyanomandelic Acid: A Comprehensive Overview

3-(3-Chloropropanoyl)-5-cyanomandelic acid (CAS No. 1803891-97-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(3-Chloropropanoyl)-5-cyanomandelic acid.

The molecular formula of 3-(3-Chloropropanoyl)-5-cyanomandelic acid is C₁₄H₁₁ClNO₄, and its molecular weight is approximately 298.69 g/mol. The compound features a substituted mandelic acid core with a 3-chloropropanoyl group and a cyano group at the 5-position. These functional groups contribute to its distinct chemical and biological properties.

In terms of synthesis, 3-(3-Chloropropanoyl)-5-cyanomandelic acid can be prepared through a multi-step process involving the reaction of mandelic acid with appropriate reagents. One common approach involves the esterification of mandelic acid followed by the introduction of the 3-chloropropanoyl group and the cyano group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and development.

The biological activities of 3-(3-Chloropropanoyl)-5-cyanomandelic acid have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, further supporting its therapeutic potential.

Beyond its anti-inflammatory effects, 3-(3-Chloropropanoyl)-5-cyanomandelic acid has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism behind these effects is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in exploring the compound as a potential anticancer agent.

In the context of drug development, the pharmacokinetic properties of 3-(3-Chloropropanoyl)-5-cyanomandelic acid are crucial for its successful translation from bench to bedside. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. Ongoing research aims to optimize these properties further through structural modifications and formulation strategies.

The safety profile of 3-(3-Chloropropanoyl)-5-cyanomandelic acid is another critical aspect being investigated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, continued monitoring and evaluation are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-(3-Chloropropanoyl)-5-cyanomandelic acid (CAS No. 1803891-97-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.